Cas no 61292-31-7 (Benzene, 4-bromo-2-(bromomethyl)-1-(4-bromophenoxy)-)
61292-31-7 structure
Product Name:Benzene, 4-bromo-2-(bromomethyl)-1-(4-bromophenoxy)-
CAS No:61292-31-7
MF:C13H9Br3O
MW:420.921961545944
CID:485592
PubChem ID:71397351
Update Time:2025-04-19
Benzene, 4-bromo-2-(bromomethyl)-1-(4-bromophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 4-bromo-2-(bromomethyl)-1-(4-bromophenoxy)-
- 4-bromo-2-(bromomethyl)-1-(4-bromophenoxy)benzene
- DTXSID90818858
- 61292-31-7
-
- Inchi: 1S/C13H9Br3O/c14-8-9-7-11(16)3-6-13(9)17-12-4-1-10(15)2-5-12/h1-7H,8H2
- InChI Key: UAPHENQCFPUBJJ-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=CC=1OC1C=CC(=CC=1)Br)Br
Computed Properties
- Exact Mass: 419.81830g/mol
- Monoisotopic Mass: 417.82035g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 9.2Ų
Benzene, 4-bromo-2-(bromomethyl)-1-(4-bromophenoxy)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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